Chlorofusin
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Description
Chlorofusin is a natural product found in Fusarium with data available.
Scientific Research Applications
Total Synthesis and Structural Analysis
- Total Synthesis and Stereochemistry : Chlorofusin, known for inhibiting p53-MDM2 complex formation, has been synthesized to determine its stereochemistry. The synthesis involved various diastereomers, confirming the (4R,8S,9R) stereochemistry of the this compound chromophore (Clark, Lee, & Boger, 2008).
- Synthesis and Stereochemical Reassignment : Another study on this compound's total synthesis led to the reassignment of its chromophore's relative stereochemistry and confirmed its absolute stereochemistry (Lee, Clark, & Boger, 2007).
- Stereodivergent Synthesis : A stereodivergent synthesis approach provided this compound and its chromophore diastereomers in enantiopure forms, demonstrating the method's efficiency and scalability (Qiu, Qian, Yu, & Yao, 2015).
Biological Evaluation and Analogs
- Evaluation of Inhibitory Properties : this compound and its diastereomers were evaluated for MDM2-p53 binding inhibition, revealing the significant role of its chromophore, independent of stereochemistry (Clark, Lee, Hwang, Searcey, & Boger, 2009).
- Synthetic Studies and Biological Impact : The synthetic exploration of this compound has helped in understanding its structure and function, especially its inhibition of the MDM2-p53 interaction, a target for cancer therapy (Clark, Lee, Searcey, & Boger, 2009).
Biosynthesis and Mechanism
- Biosynthesis of this compound : Investigation into this compound's biosynthesis showed the acetogenic origin of its chromophore and an aminodecanoic acid residue, contributing to understanding its natural production (Duncan, Williams, Ainsworth, Martin, Ford, & Wrigley, 2002).
Advanced Synthetic Approaches
- Convergent Synthesis for Antagonists : A flexible total synthesis of this compound, enabling the creation of artificial mimics with improved inhibitory activity against p53-HDM2 interactions, highlights its therapeutic potential (Qiu, Chen, Li, Qian, Yu, Tang, & Yao, 2014).
properties
Molecular Formula |
C63H99ClN12O19 |
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Molecular Weight |
1364 g/mol |
IUPAC Name |
[(3S,4S,7S)-2-[3-[(2S,5S,8S,11S,14R,17R,20S,23R,26R)-11,14-bis(2-amino-2-oxoethyl)-5,20-bis[(1R)-1-hydroxyethyl]-8-methyl-17,23-bis(2-methylpropyl)-26-octyl-3,6,9,12,15,18,21,24,27-nonaoxo-1,4,7,10,13,16,19,22,25-nonazacycloheptacos-2-yl]propyl]-5-chloro-4-hydroxy-7-methyl-6,8-dioxospiro[4H-isoquinoline-3,2'-oxolane]-7-yl] butanoate |
InChI |
InChI=1S/C63H99ClN12O19/c1-11-13-14-15-16-17-21-37-54(86)68-38(22-18-24-76-30-36-46(51(83)63(76)23-19-25-94-63)47(64)52(84)62(10,50(36)82)95-45(81)20-12-2)55(87)74-48(34(8)77)60(92)67-33(7)53(85)70-41(28-43(65)79)57(89)72-42(29-44(66)80)58(90)71-40(27-32(5)6)59(91)75-49(35(9)78)61(93)73-39(26-31(3)4)56(88)69-37/h30-35,37-42,48-49,51,77-78,83H,11-29H2,1-10H3,(H2,65,79)(H2,66,80)(H,67,92)(H,68,86)(H,69,88)(H,70,85)(H,71,90)(H,72,89)(H,73,93)(H,74,87)(H,75,91)/t33-,34+,35+,37+,38-,39+,40+,41-,42+,48-,49-,51-,62-,63-/m0/s1 |
InChI Key |
VQSGYKUTGGRSPK-SIOACEIBSA-N |
Isomeric SMILES |
CCCCCCCC[C@@H]1C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N1)CC(C)C)[C@@H](C)O)CC(C)C)CC(=O)N)CC(=O)N)C)[C@@H](C)O)CCCN2C=C3C(=C(C(=O)[C@@](C3=O)(C)OC(=O)CCC)Cl)[C@@H]([C@@]24CCCO4)O |
Canonical SMILES |
CCCCCCCCC1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CC(C)C)C(C)O)CC(C)C)CC(=O)N)CC(=O)N)C)C(C)O)CCCN2C=C3C(=C(C(=O)C(C3=O)(C)OC(=O)CCC)Cl)C(C24CCCO4)O |
synonyms |
chlorofusin |
Origin of Product |
United States |
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